N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide

• IUPAC Name: N-(1-ethyl-5-methylpyrazol-4-yl)-3-methylbenzamide
• InChI: InChI=1S/C14H17N3O/c1-4-17-11(3)13(9-15-17)16-14(18)12-7-5-6-10(2)8-12/h5-9H,4H2,1-3H3,(H,16,18)
• InChI Key: RYTMGAOXHDSBHU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)NC(=O)C2=CC=CC(=C2)C)C
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and metabolism, and A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic disorders such as type 2 diabetes and obesity.

Mechanism of Action

N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide activates AMPK by binding to the γ-subunit of the enzyme, which leads to allosteric activation of the enzyme. This activation leads to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis, all of which contribute to improved metabolic function.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in preclinical models. It has been shown to increase glucose uptake and insulin sensitivity in skeletal muscle cells, reduce lipid accumulation in adipocytes, and improve mitochondrial function. It has also been shown to reduce inflammation and oxidative stress, which are key contributors to the development of metabolic disorders.

Advantages and Limitations for Lab Experiments

N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified, which makes it a valuable tool for studying the AMPK signaling pathway. However, there are also limitations to its use. It has been shown to have off-target effects on other enzymes, which can complicate data interpretation. Additionally, its potency and efficacy can vary depending on the cell type and experimental conditions used.

Future Directions

There are several potential future directions for research on N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide. One area of interest is the development of more potent and selective AMPK activators that have fewer off-target effects. Another area of interest is the investigation of the long-term effects of this compound on metabolic function and overall health. Additionally, there is potential for the development of this compound as a therapeutic agent for the treatment of metabolic disorders such as type 2 diabetes and obesity.

Scientific Research Applications

N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide has been extensively studied in preclinical models for its potential therapeutic applications. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells, which makes it a promising candidate for the treatment of type 2 diabetes. It has also been shown to increase fatty acid oxidation and reduce lipid accumulation in adipocytes, which suggests it may have potential applications in the treatment of obesity.